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Compound of Interest

3-(3,5-

Dimethoxybenzyl)cyclohexanone

Cat. No. B1325437

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and
professionals interested in the procurement and application of 3-(3,5-
Dimethoxybenzyl)cyclohexanone in a laboratory setting. This document provides a summary
of available suppliers, key technical data, an overview of its synthesis, and insights into its
biological activities and potential research applications.

Core Compound Information

3-(3,5-Dimethoxybenzyl)cyclohexanone is a synthetic organic compound with the molecular
formula C1sH200s.[1] It belongs to the ketone and aromatic ether classes of organic molecules.
[1] Its structure features a cyclohexanone ring substituted at the 3-position with a 3,5-
dimethoxybenzyl group.[1]
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Property Value

IUPAC Name i;][((:[,,l?-dimethoxyphenyI)methyl]cyclohexan-l-
CAS Number 898785-03-0[1]

Molecular Formula C15H2003][1]

Molecular Weight 248.32 g/mol [1]

Canonical SMILES COC1=CC(CC2CCCC(=0)C2)=CC(0C)=C1

Research-Grade Suppliers

For researchers requiring 3-(3,5-Dimethoxybenzyl)cyclohexanone for their studies, several
chemical suppliers offer this compound in various quantities and purities. It is imperative to
consult the respective supplier's certificate of analysis for lot-specific data.

. ) Available
Supplier Product Code Purity .
Quantities
Benchchem 898785-03-0
Fluorochem F203846 97.0%[2] 19, 29[3]
CymitQuimica - 97.0%[2]

Data is subject to change. Please verify with the supplier.

Synthesis Overview

The synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone can be achieved through various
organic synthesis routes. A common method involves the reaction of 3,5-dimethoxybenzyl
chloride with cyclohexanone in the presence of a base.[1] Another reported synthetic pathway
is the bromination of 3,5-dimethoxybenzyl alcohol followed by coupling with a cyclohexanone
derivative.[1]

Below is a comparative table of synthetic routes based on available information:
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Method Yield Key Conditions
o ) PBrs, -10 °C, silica gel
Bromination + Coupling ~84% o
purification[1]
Wittig-Horner-Emmons 62% Triethyl phosphite, 160 °C[1]

Experimental Protocols & Workflow

While specific, detailed experimental protocols for the application of 3-(3,5-
Dimethoxybenzyl)cyclohexanone are proprietary to individual research labs, a general
workflow for its characterization and initial biological screening can be outlined.
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Procure from Supplier
Verify Purity (e.g., HPLC)
Prepare Stock Solutions (e.g., in DMSO)

'H and *C NMR Spectroscopy Mass Spectrometry (MS)
Confirm Molecular Weight and Structure

In Vitro Biological Screening v

Cell-based Assays (e.g., Cytotoxicity, Proliferation) Target-based Assays (e.g., Enzyme Inhibition)

Determine ICso or ECso

Western Blot for Pathway Analysis Gene Expression Analysis (e.g., qPCR)
Elucidate Biological Pathway

Click to download full resolution via product page

A general experimental workflow for the characterization and screening of 3-(3,5-
Dimethoxybenzyl)cyclohexanone.

Biological Activity and Potential Applications
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3-(3,5-Dimethoxybenzyl)cyclohexanone has been investigated for a range of biological
activities, making it a compound of interest for drug discovery and development.

Anti-inflammatory and Anti-cancer Properties

Research has indicated that this compound exhibits both anti-inflammatory and anti-cancer
properties.[1] Its mechanism of action has been linked to the inhibition of the NF-kB (nuclear
factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1] The NF-kB
pathway is a critical regulator of inflammatory responses and cell survival, and its dysregulation
is implicated in various diseases, including cancer and chronic inflammatory conditions.

In a study involving MCF-7 breast cancer cells, 3-(3,5-Dimethoxybenzyl)cyclohexanone was
found to induce apoptosis (programmed cell death) and cause cell cycle arrest at the G2/M
phase.[1] Furthermore, in an in vivo study using a carrageenan-induced paw edema model in
rats, the compound demonstrated a significant reduction in inflammation.[1]

Activates  [BEGERTETINETNY
Gene Expression

3-(3,5-Dimethoxybenzyl)cyclohexanone

IKK Complex Phosphorylates

Click to download full resolution via product page

Inhibition of the NF-kB signaling pathway by 3-(3,5-Dimethoxybenzyl)cyclohexanone.

Potential as an Anesthetic or Analgesic

Due to its structural similarity to ketamine, a well-known anesthetic and analgesic, 3-(3,5-
Dimethoxybenzyl)cyclohexanone is also a subject of research in the field of anesthetics and
pain management.[1] Further investigation is required to fully elucidate its potential in this area.

Conclusion

3-(3,5-Dimethoxybenzyl)cyclohexanone is a versatile research compound with demonstrated
anti-inflammatory and anti-cancer properties, potentially acting through the inhibition of the NF-
KB signaling pathway. Its availability from multiple suppliers facilitates its use in a wide range of
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research applications, from fundamental biological studies to preclinical drug development. The
information provided in this guide serves as a foundational resource for scientists and
researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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